Cas no 23251-44-7 (2-Pentenoic acid, 5-hydroxy-)

• Product Name: 2-Pentenoic acid, 5-hydroxy-
• CAS No: 23251-44-7
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 1413283
• PubChem ID: 53740286
• Update Time: 2025-04-20

2-Pentenoic acid, 5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 5-hydroxy-
• 5-hydroxypent-2-enoic acid
• SCHEMBL401330
• 23251-44-7
• SCHEMBL25423968
• DTXSID50706328

• Inchi： 1S/C5H8O3/c6-4-2-1-3-5(7)8/h1,3,6H,2,4H2,(H,7,8)
• InChI Key： CUBSYRCTISCQAF-UHFFFAOYSA-N
• SMILES： OCCC=CC(=O)O

Computed Properties

• Exact Mass: 116.04734
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 95.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53